Cas no 2694058-11-0 (rac-1-(3R,4S)-3-azido-4-methylpyrrolidin-1-yl-2,2,2-trifluoroethan-1-one)

• Product Name: rac-1-(3R,4S)-3-azido-4-methylpyrrolidin-1-yl-2,2,2-trifluoroethan-1-one
• CAS No: 2694058-11-0
• MF: C₇H₉F₃N₄O
• MW: 222.167771100998
• CID: 5613907
• PubChem ID: 165948565
• Update Time: 2025-10-28

rac-1-(3R,4S)-3-azido-4-methylpyrrolidin-1-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2694058-11-0
• EN300-33050507
• rac-1-[(3R,4S)-3-azido-4-methylpyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one
• rac-1-(3R,4S)-3-azido-4-methylpyrrolidin-1-yl-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C7H9F3N4O/c1-4-2-14(3-5(4)12-13-11)6(15)7(8,9)10/h4-5H,2-3H2,1H3/t4-,5-/m1/s1
• InChI Key： NIRJRIVDOGFKJY-RFZPGFLSSA-N
• SMILES： FC(C(N1C[C@H]([C@H](C)C1)N=[N+]=[N-])=O)(F)F

Computed Properties

• Exact Mass: 222.07284541g/mol
• Monoisotopic Mass: 222.07284541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.7Ų

Additional information on rac-1-(3R,4S)-3-azido-4-methylpyrrolidin-1-yl-2,2,2-trifluoroethan-1-one

Introduction to Rac-1-(3R,4S)-3-Azido-4-Methylpyrrolidin-1-yl-2,2,2-Trifluoroethan-1-One (CAS No. 2694058-11-0)

Rac-1-(3R,4S-3-azido-4-methylpyrrolidin-1-yl-2,2,2-trifluoroethan-1-one) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2694058-11-0, represents a unique molecular structure that combines a pyrrolidine core with functional groups such as azido and trifluoroethyl moieties. The precise stereochemistry of the pyrrolidine ring, denoted by the (3R,4S) configuration, plays a crucial role in determining its chemical properties and potential biological activities.

The presence of the azido group (N₃) in the molecular structure of Rac-1-(3R,4S-3-azido-4-methylpyrrolidin-1-yl-2,2,2-trifluoroethan-1-one) introduces a high reactivity that makes it a valuable intermediate in synthetic chemistry. This reactivity has been exploited in various synthetic pathways to introduce azido functionalities into more complex molecules. The trifluoroethyl group (-CF₃) further enhances the compound's electronic properties and influences its interactions with biological targets. These structural features make Rac-1-(3R,4S-3-azido-4-methylpyrrolidin-1-yl-2,2,2-trifluoroethan-1-one) a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyrrolidine derivatives have been extensively studied due to their diverse biological activities and favorable pharmacokinetic properties. Among these derivatives, Rac-1-(3R,4S-3-azido-4-methylpyrrolidin-1-yl-2,2,2-trifluoroethan-1-one) stands out due to its unique combination of functional groups that can be tailored for specific biological targets. The stereochemical purity of the (3R,4S) configuration is particularly important as it can significantly influence the compound's binding affinity and selectivity towards biological receptors.

The azido group in Rac-1-(3R,4S-3-azido-4-methylpyrrolidin-1-y]-2,2,2-trifluoroethan-l-one) has been utilized in various synthetic transformations to introduce other functional groups or to form new bonds. This reactivity has been leveraged in the development of click chemistry approaches, where azido compounds can undergo cycloaddition reactions with alkynes to form stable triazole derivatives. Such reactions are highly valuable in medicinal chemistry for constructing complex molecular architectures efficiently.

The trifluoroethyl group in Rac-l-(3R, 4S-3-aZido-S-methylpyrrolidin-l-y]- 2, 2, 2-trifluoroethan-l-one) contributes to the compound's lipophilicity and metabolic stability. This feature is particularly important in drug design as it can enhance the compound's ability to cross biological membranes and resist metabolic degradation. The combination of these structural elements makes Rac-l-(3R, 4S -3- azido- 4- methylpyrrolidin-l- yl- 2, 2, 2-trifluoroethan-l-one) a versatile building block for the synthesis of novel bioactive molecules.

Recent studies have highlighted the potential of Rac-l-(3R, 4S -3- azido- 4- methylpyrrolidin-l- yl- 2, 2, 2-trifluoroethan-l-one) in the development of targeted therapies for various diseases. For instance, its ability to undergo selective cycloaddition reactions has been explored in the synthesis of probes for imaging biological processes and in the development of drug delivery systems. The compound's unique structural features have also been investigated for their potential anti-inflammatory and anti-cancer properties.

The synthesis of Rac-l-(3R, 4S -3- azido- 4- methylpyrrolidin-l- yl- 2, 2, 2-trifluoroethan-l-one) involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve high enantioselectivity and yield. These synthetic strategies are critical for producing sufficient quantities of the compound for further biological evaluation.

In conclusion, Rac-l-(3R, 4S -3- azido- 4- methylpyrrolidin-l-y]- 22, 22, 22-trifluoroethan-l-one) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemical configuration makes it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics.